Cas no 1131614-71-5 (Ethyl 3-iodo-4-pentylbenzoate)

• Product Name: Ethyl 3-iodo-4-pentylbenzoate
• CAS No: 1131614-71-5
• MF: C₁₄H₁₉IO₂
• MW: 346.203936815262
• CID: 1030599
• PubChem ID: 44829063
• Update Time: 2025-09-28

Ethyl 3-iodo-4-pentylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-pentylbenzoate
• A802913
• Ethyl3-iodo-4-pentylbenzoate
• DTXSID00661150
• 3-iodo-4-pentylbenzoic acid ethyl ester
• 1131614-71-5
• AKOS015843200
• DB-060432
• ethyl 3-iodo-4-pentyl-benzoate

• Inchi： 1S/C14H19IO2/c1-3-5-6-7-11-8-9-12(10-13(11)15)14(16)17-4-2/h8-10H,3-7H2,1-2H3
• InChI Key： VSRMMQFUCDQJFN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1CCCCC

Computed Properties

• Exact Mass: 346.04298g/mol
• Monoisotopic Mass: 346.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų